Cas no 79852-13-4 (1,3-Benzenediol,4-(7-hydroxy-2H-1-benzopyran-3-yl)-)

1,3-Benzenediol,4-(7-hydroxy-2H-1-benzopyran-3-yl)- structure
79852-13-4 structure
Product Name:1,3-Benzenediol,4-(7-hydroxy-2H-1-benzopyran-3-yl)-
CAS No:79852-13-4
MF:C15H12O4
MW:256.253384590149
CID:579351
Update Time:2024-03-01

1,3-Benzenediol,4-(7-hydroxy-2H-1-benzopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4-(7-hydroxy-2H-1-benzopyran-3-yl)-
    • Haginin D
    • 1,3-Benzenediol, 4-(7-hydroxy-2H-1-benzopyran-3-yl)-
    • 7,2',4'-Trihydroxyisoflavene
    • Inchi: 1S/C15H12O4/c16-11-3-4-13(14(18)6-11)10-5-9-1-2-12(17)7-15(9)19-8-10/h1-7,16-18H,8H2
    • InChI Key: IHOXLUDKLLDPHW-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(C2=CC3=CC=C(O)C=C3OC2)C(O)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • XLogP3: 1.298

Experimental Properties

  • Density: 1.439±0.06 g/cm3(Predicted)
  • Melting Point: 181-186 °C
  • Boiling Point: 524.0±50.0 °C(Predicted)
  • pka: 9.48±0.20(Predicted)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.